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Compound of Interest

Compound Name: L-Methionine-1-13C

Cat. No.: B1602258

In-Depth Technical Guide: L-Methionine-1-13C

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, physical
properties, and applications of L-Methionine-1-13C, an isotopically labeled version of the
essential amino acid L-methionine. This stable isotope is a critical tool in metabolic research,
proteomics, and drug development, serving as a tracer to elucidate biochemical pathways and
quantify metabolic flux.

Chemical Structure

L-Methionine-1-13C is structurally identical to L-methionine, with the exception of the carbon
atom in the carboxyl group (C1 position), which is substituted with the heavy isotope 3C. This
specific labeling allows for precise tracking of the molecule and its metabolites in biological
systems using techniques such as mass spectrometry and NMR spectroscopy.

Caption: 2D structure of L-Methionine-1-13C highlighting the 13C-labeled carboxyl carbon.

Data Presentation

The chemical identifiers and physicochemical properties of L-Methionine-1-13C are summarized
in the tables below for easy reference and comparison.
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Table 1: Chemical Identification

Identifier Value
(2S)-2-amino-4-methylsulfanyl(1-13C)butanoic
IUPAC Name ]
acid
CAS Number 81202-04-2
Molecular Formula Ca13CH11NO2S
Molecular Weight ~150.20 g/mol

Linear Formula

CH3SCH2CH2CH(NH2)**CO2H

InChl Key

FFEARJCKVFRZRR-TXZHAAMZSA-N

SMILES String

CSCC--INVALID-LINK----INVALID-LINK--O

ble 2: Physical and Chemical :

Property Value Source
White or off-white crystalline

Appearance
powder

Melting Point 284 °C (decomposes)

Optical Activity

[0]25/D +23.1°,c = 1in 1 M
HCI

Isotopic Purity

=99 atom % 13C

Chemical Purity

298%

Soluble in water, warm dilute

alcohol, and dilute mineral

Solubility ) )
acids. Insoluble in absolute
alcohol, ether, and acetone.
Store at room temperature or
Storage -20°C, protected from light and
moisture.
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Role in Metabolic Pathways

L-methionine is a crucial intermediate in several key metabolic pathways, most notably the S-
Adenosylmethionine (SAM) cycle, also known as the one-carbon cycle.[2][3] In this cycle,
methionine is converted into SAM, which serves as the universal methyl donor for the
methylation of DNA, RNA, proteins, and lipids.[2][4] The use of L-Methionine-1-13C allows
researchers to trace the flow of the carbon backbone of methionine through these critical

pathways.
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/In Vivo / In Vitro System\

Sample Preparation

Isolate Target Molecules
(e.g., Plasma Methionine,
Protein Hydrolysate)

Purify via Chromatography
(e.g., HPLC, lon Exchange)

Quantify Isotopic Enrichment
(MS or NMR)

/

Data Interpretation

Apply Kinetic Model

Calculate Metabolic Flux /
Synthesis Rate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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